Cas no 2171239-12-4 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171239-12-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6018996
• PubChem ID: 165554866
• Update Time: 2025-06-13

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1553290
• 2171239-12-4
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-24(22(28)29)12-6-14-26(24)21(27)11-13-25-23(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,30)(H,28,29)/t24-/m0/s1
• InChI Key： QALLEHXGMHLFDP-DEOSSOPVSA-N
• SMILES： OC([C@]1(C)CCCN1C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid

Research Brief on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS: 2171239-12-4)

In recent years, the compound (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS: 2171239-12-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methylpyrrolidine moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and application of this compound in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. Researchers have reported that (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid serves as an efficient building block for the introduction of constrained amino acids into peptide chains, enhancing the stability and bioavailability of the resulting peptides.

One of the key advancements in the use of this compound is its role in the development of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the biological activity of peptides but exhibit improved pharmacokinetic properties. The methylpyrrolidine ring in (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid introduces conformational rigidity, which can be exploited to design potent and selective inhibitors of protein-protein interactions. Recent publications highlight its application in targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In addition to its utility in peptide synthesis, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The stereocenter at the 2-position of the pyrrolidine ring enables the induction of chirality in the synthesis of complex molecules. This property has been leveraged in the preparation of enantiomerically pure pharmaceuticals, where stereochemical control is critical for biological activity.

Recent research has also explored the physicochemical properties of this compound, including its solubility, stability, and reactivity under various conditions. These studies are essential for optimizing its use in large-scale pharmaceutical manufacturing. For instance, the compound's stability in aqueous and organic solvents has been characterized, providing valuable insights for formulation development.

Looking ahead, the continued exploration of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid is expected to yield further innovations in drug discovery and chemical biology. Its versatility as a synthetic intermediate and its potential in therapeutic applications make it a compound of enduring interest to researchers. Future studies may focus on expanding its applications in targeted drug delivery and the development of novel bioactive molecules.